N'-(2-ethoxyphenyl)-N-[2-(thiophen-3-yl)ethyl]ethanediamide

• IUPAC Name: N'-(2-ethoxyphenyl)-N-(2-thiophen-3-ylethyl)oxamide
• InChI: InChI=1S/C16H18N2O3S/c1-2-21-14-6-4-3-5-13(14)18-16(20)15(19)17-9-7-12-8-10-22-11-12/h3-6,8,10-11H,2,7,9H2,1H3,(H,17,19)(H,18,20)
• InChI Key: MRWCJFRFEFNSDE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C(=O)NCCC2=CSC=C2
• Molecular Formula: C16H18N2O3S
• Molecular Weight: 318.4 g/mol

Description

N-(2-ethoxyphenyl)-N-[2-(thiophen-3-yl)ethyl]ethanediamide, also known as NEPT, is a small molecule that has been studied for its potential applications in scientific research. NEPT is a derivative of thiophene, and it has been used in a variety of research contexts, including as a tool to study the effects of oxidative stress, as a potential therapeutic agent for cancer, and as a tool for understanding the mechanisms of action of other drugs.

Scientific Research Applications

N'-(2-ethoxyphenyl)-N-[2-(thiophen-3-yl)ethyl]ethanediamide has been used in a variety of scientific research contexts. It has been used to study the effects of oxidative stress, as it is a potent antioxidant. It has also been used as a potential therapeutic agent for cancer, as it has been shown to inhibit the growth of certain cancer cells in vitro. Additionally, N'-(2-ethoxyphenyl)-N-[2-(thiophen-3-yl)ethyl]ethanediamide has been used as a tool to study the mechanisms of action of other drugs, as it has been shown to interact with certain proteins in the cell.

Mechanism of Action

The exact mechanism of action of N'-(2-ethoxyphenyl)-N-[2-(thiophen-3-yl)ethyl]ethanediamide is not yet fully understood. However, it is believed to act as an antioxidant by scavenging free radicals and preventing oxidative damage to cells. Additionally, it has been shown to interact with certain proteins in the cell, suggesting that it may also act as a signaling molecule.
Biochemical and Physiological Effects
The biochemical and physiological effects of N'-(2-ethoxyphenyl)-N-[2-(thiophen-3-yl)ethyl]ethanediamide are not well understood. However, it has been shown to inhibit the growth of certain cancer cells in vitro, suggesting that it may have anti-cancer properties. Additionally, it has been shown to reduce oxidative stress in cells, suggesting that it may have protective effects against oxidative damage.

Advantages and Limitations for Lab Experiments

The main advantage of using N'-(2-ethoxyphenyl)-N-[2-(thiophen-3-yl)ethyl]ethanediamide in laboratory experiments is its relatively low cost and ease of synthesis. Additionally, it has been used in a variety of research contexts and has demonstrated some promising results. However, the exact mechanism of action of N'-(2-ethoxyphenyl)-N-[2-(thiophen-3-yl)ethyl]ethanediamide is not yet fully understood, and its effects on biochemical and physiological processes are not well understood. Additionally, its use in humans has not been extensively studied.

Future Directions

Future research on N'-(2-ethoxyphenyl)-N-[2-(thiophen-3-yl)ethyl]ethanediamide should focus on further elucidating its mechanism of action and its effects on biochemical and physiological processes. Additionally, further studies should be conducted to assess its potential therapeutic applications in humans. Additionally, further research should be conducted to explore the potential use of N'-(2-ethoxyphenyl)-N-[2-(thiophen-3-yl)ethyl]ethanediamide as a tool to study the mechanisms of action of other drugs. Finally, further studies should be conducted to explore the potential use of N'-(2-ethoxyphenyl)-N-[2-(thiophen-3-yl)ethyl]ethanediamide as a tool to study the effects of oxidative stress.

Synthesis Methods

The synthesis of N'-(2-ethoxyphenyl)-N-[2-(thiophen-3-yl)ethyl]ethanediamide is relatively straightforward and can be accomplished using a variety of methods. The most common method is the reaction of 2-ethoxyphenylmagnesium bromide with 2-(thiophen-3-yl)ethanol. This reaction is carried out in the presence of an acid catalyst, such as p-toluenesulfonic acid, and is usually performed in a solvent such as dichloromethane or diethyl ether. The reaction is typically complete within 24 hours, and the resulting product is a white solid.